Cas no 342610-99-5 (propio-d5-phenone)

• Product Name: propio-d5-phenone
• CAS No: 342610-99-5
• MF: C₉H₁₀O
• MW: 139.205911159515
• CID: 918903
• PubChem ID: 102601080
• Update Time: 2025-10-17

propio-d5-phenone Chemical and Physical Properties

Names and Identifiers

• propio-d5-phenone
• 2,2,3,3,3-pentadeuterio-1-phenylpropan-1-one
• 342610-99-5
• D98994

• Inchi： 1S/C9H10O/c1-2-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3/i1D3,2D2
• InChI Key： KRIOVPPHQSLHCZ-ZBJDZAJPSA-N
• SMILES： O=C(C1C=CC=CC=1)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 139.105
• Monoisotopic Mass: 139.105
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 2.27930